Cas no 24269-77-0 (1-Piperazinecarboxylicacid, 4-[2-[[(1-methylethoxy)carbonyl]phenylamino]ethyl]-, 1-methylethyl ester,hydrochloride (1:1))
24269-77-0 structure
Product Name:1-Piperazinecarboxylicacid, 4-[2-[[(1-methylethoxy)carbonyl]phenylamino]ethyl]-, 1-methylethyl ester,hydrochloride (1:1)
CAS No:24269-77-0
MF:C20H32ClN3O4
MW:413.938784599304
CID:260493
PubChem ID:212444
Update Time:2025-04-19
1-Piperazinecarboxylicacid, 4-[2-[[(1-methylethoxy)carbonyl]phenylamino]ethyl]-, 1-methylethyl ester,hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylicacid, 4-[2-[[(1-methylethoxy)carbonyl]phenylamino]ethyl]-, 1-methylethyl ester,hydrochloride (1:1)
- propan-2-yl 4-[2-(N-propan-2-yloxycarbonylanilino)ethyl]piperazine-1-carboxylate,hydrochloride
- DTXSID60178996
- 4-(2-(N-Carboxyanilino)ethyl)-1-piperazinecarboxylic acid diisopropyl ester hydrochloride
- 24269-77-0
- 1-Piperazinecarboxylic acid, 4-(2-(N-carboxyanilino)ethyl)-, diisopropyl ester, hydrochloride
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- Inchi: 1S/C20H31N3O4.ClH/c1-16(2)26-19(24)22-13-10-21(11-14-22)12-15-23(20(25)27-17(3)4)18-8-6-5-7-9-18;/h5-9,16-17H,10-15H2,1-4H3;1H
- InChI Key: XDRPEQKYNCQKTP-UHFFFAOYSA-N
- SMILES: Cl.O(C(C)C)C(N1CCN(CCN(C(=O)OC(C)C)C2C=CC=CC=2)CC1)=O
Computed Properties
- Exact Mass: 413.20836
- Monoisotopic Mass: 413.208
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 470
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.3Ų
Experimental Properties
- Boiling Point: 481.4°Cat760mmHg
- Flash Point: 245°C
- PSA: 62.32
1-Piperazinecarboxylicacid, 4-[2-[[(1-methylethoxy)carbonyl]phenylamino]ethyl]-, 1-methylethyl ester,hydrochloride (1:1) Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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